Cas no 40359-34-0 (Methyl (2-formylphenoxy)acetate)

• Product Name: Methyl (2-formylphenoxy)acetate
• CAS No: 40359-34-0
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD02629604
• CID: 324483
• PubChem ID: 5151625
• Update Time: 2025-05-20

Methyl (2-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl (2-formylphenoxy)acetate
• Methyl2-(2-formylphenoxy)acetate
• Acetic acid,2-(2-formylphenoxy)-, methyl ester
• (2-formyl-phenoxy)-acetic acid methyl ester
• (2-Formyl-phenoxy)-essigsaeure-methylester
• 2-(methoxycarbonylmethyloxy)benzaldehyde
• BB_SC-5741
• methyl o-formylphenoxyacetate
• Methyl 2-(2-formylphenoxy)acetate
• methyl (formylphenoxy)acetate
• BRNZMMUFVVXGGN-UHFFFAOYSA-N
• STK397882
• SBB091719
• BBL012653
• 2-(2-Oxo-2-methoxyethoxy)benzaldehyde
• ST2413246
• AB0024751
• ST45082967
• W6082
• Acetic acid,2-(2-fo
• MFCD02629604
• FT-0754827
• EN300-697608
• METHYL(2-FORMYLPHENOXY)ACETATE
• SCHEMBL1948329
• Z18440454
• DTXSID50408875
• DS-0201
• CS-W022778
• 40359-34-0
• A873372
• AKOS000111547

• MDL： MFCD02629604
• Inchi： 1S/C10H10O4/c1-13-10(12)7-14-9-5-3-2-4-8(9)6-11/h2-6H,7H2,1H3
• InChI Key： BRNZMMUFVVXGGN-UHFFFAOYSA-N
• SMILES： O(CC(=O)OC)C1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6

Experimental Properties

• PSA: 52.60000
• LogP: 1.05090

Additional information on Methyl (2-formylphenoxy)acetate

Methyl (2-formylphenoxy)acetate - A Comprehensive Overview

Methyl (2-formylphenoxy)acetate, also known by its CAS number 40359-34-0, is a versatile organic compound with significant applications in various industries. This compound is a methyl ester derivative of 2-formylphenoxyacetic acid, and its structure consists of a phenoxy group substituted with a formyl moiety at the para position, linked to an acetate group via an ether bond. The compound's molecular formula is C11H12O3, and it has a molecular weight of 188.21 g/mol. Its physical properties include a melting point of approximately -5°C and a boiling point around 165°C at 760 mmHg.

Recent studies have highlighted the importance of Methyl (2-formylphenoxy)acetate in the field of organic synthesis, particularly as an intermediate in the production of biologically active compounds. Researchers have explored its role in the synthesis of pharmaceutical agents, agrochemicals, and specialty chemicals. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, making them potential candidates for drug development.

The synthesis of Methyl (2-formylphenoxy)acetate typically involves multi-step reactions, often starting from readily available aromatic aldehydes and carboxylic acids. One common approach is the nucleophilic acyl substitution reaction, where the phenoxy group acts as a nucleophile attacking an activated acetylating agent. This method has been optimized in recent years to improve yield and purity, as reported in a 2023 paper in *Organic Process Research & Development*. The use of microwave-assisted synthesis has also been explored to accelerate reaction times and reduce energy consumption.

In terms of applications, Methyl (2-formylphenoxy)acetate is widely used as an intermediate in the production of herbicides, insecticides, and fungicides. Its ability to act as both an electron-donating and electron-withdrawing group makes it valuable in designing compounds with specific reactivity profiles. For example, a 2023 study in *Pest Management Science* highlighted its role in enhancing the bioavailability of certain agrochemicals, leading to more efficient pest control while reducing environmental impact.

From an environmental perspective, understanding the fate and transport of Methyl (2-formylphenoxy)acetate is crucial for assessing its ecological impact. Recent research has focused on its biodegradation pathways under aerobic and anaerobic conditions. A 2023 study published in *Environmental Science & Technology* revealed that this compound undergoes rapid microbial degradation in soil environments, minimizing its persistence and potential toxicity to non-target organisms.

The toxicological profile of Methyl (2-formylphenoxy)acetate has also been extensively studied. Acute toxicity studies indicate low oral and dermal toxicity, with no significant adverse effects observed at typical exposure levels. However, chronic exposure studies are still ongoing to fully understand long-term health implications. Regulatory agencies such as the EPA have classified this compound as generally safe for use under recommended conditions.

In conclusion, Methyl (2-formylphenoxy)acetate is a critical intermediate in organic synthesis with diverse applications across multiple industries. Its chemical properties, synthesis methods, and biological activity make it a subject of ongoing research interest. As new applications emerge and environmental concerns evolve, further studies will be essential to ensure its safe and sustainable use.